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Compound of Interest

Compound Name:
(R)-2-(Aminomethyl)-3-

methylbutanoic acid

Cat. No.: B152230 Get Quote

An In-Depth Technical Guide to the Potential of (R)-2-(Aminomethyl)-3-methylbutanoic acid
in Metabolic Disorder Studies

Introduction
(R)-2-(Aminomethyl)-3-methylbutanoic acid is a chiral amino acid derivative, structurally

related to the essential branched-chain amino acid (BCAA) valine. While direct and extensive

research on its specific role in metabolic disorders is nascent, its structural characteristics

suggest a potential for modulating key pathways implicated in metabolic diseases such as

obesity, type 2 diabetes, and metabolic syndrome.[1] This compound serves as a versatile

building block in the synthesis of various bioactive molecules and peptide-based therapeutics,

highlighting its potential in drug development.[1][2]

This technical guide provides a comprehensive framework for investigating the potential of

(R)-2-(Aminomethyl)-3-methylbutanoic acid in metabolic disorder research. It outlines

hypothesized mechanisms of action based on its structural similarity to BCAAs and gamma-

aminobutyric acid (GABA), details relevant experimental protocols for its characterization, and

presents data in a structured format for researchers, scientists, and drug development

professionals.

Physicochemical Properties
A foundational understanding of the compound's properties is critical for experimental design.
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Property Value Reference

CAS Number 210345-86-1 [3]

Molecular Formula C6H13NO2 [3]

Molecular Weight 131.18 g/mol [3]

Appearance White powder [2]

Chirality (R)-enantiomer [1][3]

Hypothesized Mechanisms of Action
The therapeutic potential of (R)-2-(Aminomethyl)-3-methylbutanoic acid in metabolic

disorders can be hypothesized through two primary avenues: its role as a BCAA analog and its

potential interaction with the GABAergic system.

Modulation of Branched-Chain Amino Acid (BCAA)
Metabolism
Chronic elevation of circulating BCAAs (leucine, isoleucine, and valine) is strongly associated

with metabolic diseases, including insulin resistance, type 2 diabetes, and obesity.[4][5][6]

Dysregulation of BCAA metabolism can impair insulin signaling and promote inflammation and

lipotoxicity.[4][7] As an analog of valine, (R)-2-(Aminomethyl)-3-methylbutanoic acid could

potentially:

Compete with natural BCAAs for transport or enzymatic pathways, thereby altering their

metabolism.

Modulate signaling pathways downstream of BCAA sensing, such as the mTORC1 pathway,

which is a key regulator of cell growth and metabolism.[7][8]
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Caption: Hypothetical modulation of the BCAA-mTORC1 signaling pathway.

Interaction with the GABAergic System
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Gamma-aminobutyric acid (GABA) is not only a primary inhibitory neurotransmitter in the

central nervous system but also plays a significant role in peripheral metabolic regulation.[9]

[10] In pancreatic islets, GABA is synthesized and secreted by β-cells and is involved in

regulating insulin and glucagon secretion.[11] The aminomethyl group in (R)-2-
(Aminomethyl)-3-methylbutanoic acid suggests its potential to act as a GABA analog.

Potential effects include:

Modulating β-cell function and insulin release by interacting with GABA receptors on islet

cells.[11]

Systemic metabolic effects, as peripheral GABA administration has been shown to suppress

food intake and induce weight loss in animal models of obesity.[12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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